Cas no 2229222-75-5 (2-(2,3-dihydro-1,4-benzodioxin-2-yl)propanenitrile)
2-(2,3-dihydro-1,4-benzodioxin-2-yl)propanenitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-(2,3-dihydro-1,4-benzodioxin-2-yl)propanenitrile
- 2229222-75-5
- EN300-1783632
-
- Inchi: 1S/C11H11NO2/c1-8(6-12)11-7-13-9-4-2-3-5-10(9)14-11/h2-5,8,11H,7H2,1H3
- InChI Key: HVCAQYVXKNYEIX-UHFFFAOYSA-N
- SMILES: O1C2C=CC=CC=2OCC1C(C#N)C
Computed Properties
- Exact Mass: 189.078978594g/mol
- Monoisotopic Mass: 189.078978594g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 245
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 42.2Ų
2-(2,3-dihydro-1,4-benzodioxin-2-yl)propanenitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1783632-1.0g |
2-(2,3-dihydro-1,4-benzodioxin-2-yl)propanenitrile |
2229222-75-5 | 1g |
$0.0 | 2023-05-26 | ||
| Enamine | EN300-1783632-0.05g |
2-(2,3-dihydro-1,4-benzodioxin-2-yl)propanenitrile |
2229222-75-5 | 0.05g |
$792.0 | 2023-09-19 | ||
| Enamine | EN300-1783632-0.1g |
2-(2,3-dihydro-1,4-benzodioxin-2-yl)propanenitrile |
2229222-75-5 | 0.1g |
$829.0 | 2023-09-19 | ||
| Enamine | EN300-1783632-0.25g |
2-(2,3-dihydro-1,4-benzodioxin-2-yl)propanenitrile |
2229222-75-5 | 0.25g |
$867.0 | 2023-09-19 | ||
| Enamine | EN300-1783632-0.5g |
2-(2,3-dihydro-1,4-benzodioxin-2-yl)propanenitrile |
2229222-75-5 | 0.5g |
$905.0 | 2023-09-19 | ||
| Enamine | EN300-1783632-1g |
2-(2,3-dihydro-1,4-benzodioxin-2-yl)propanenitrile |
2229222-75-5 | 1g |
$943.0 | 2023-09-19 | ||
| Enamine | EN300-1783632-2.5g |
2-(2,3-dihydro-1,4-benzodioxin-2-yl)propanenitrile |
2229222-75-5 | 2.5g |
$1848.0 | 2023-09-19 | ||
| Enamine | EN300-1783632-5g |
2-(2,3-dihydro-1,4-benzodioxin-2-yl)propanenitrile |
2229222-75-5 | 5g |
$2732.0 | 2023-09-19 | ||
| Enamine | EN300-1783632-10g |
2-(2,3-dihydro-1,4-benzodioxin-2-yl)propanenitrile |
2229222-75-5 | 10g |
$4052.0 | 2023-09-19 |
2-(2,3-dihydro-1,4-benzodioxin-2-yl)propanenitrile Related Literature
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
4. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
Additional information on 2-(2,3-dihydro-1,4-benzodioxin-2-yl)propanenitrile
Introduction to 2-(2,3-dihydro-1,4-benzodioxin-2-yl)propanenitrile (CAS No. 2229222-75-5)
2-(2,3-dihydro-1,4-benzodioxin-2-yl)propanenitrile (CAS No. 2229222-75-5) is a unique compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzodioxins, which are known for their diverse biological activities and potential therapeutic applications. The structure of 2-(2,3-dihydro-1,4-benzodioxin-2-yl)propanenitrile features a benzodioxin ring fused to a propanenitrile moiety, making it an intriguing candidate for various pharmacological studies.
The chemical structure of 2-(2,3-dihydro-1,4-benzodioxin-2-yl)propanenitrile is characterized by its aromatic benzodioxin ring and the cyano group attached to a propyl chain. This combination of functional groups imparts unique physicochemical properties to the molecule, such as solubility, stability, and reactivity. These properties are crucial for understanding the compound's behavior in biological systems and its potential as a drug candidate.
Recent research has focused on the biological activities of benzodioxins, including their potential as anti-inflammatory agents, antioxidants, and neuroprotective compounds. Studies have shown that compounds with a benzodioxin scaffold can modulate various signaling pathways involved in inflammation and oxidative stress. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that certain benzodioxin derivatives exhibited potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6.
In the context of neurodegenerative diseases, benzodioxins have shown promise as potential neuroprotective agents. A study published in the Journal of Neurochemistry in 2019 demonstrated that a specific benzodioxin derivative was effective in reducing oxidative stress and preventing neuronal cell death in an in vitro model of Parkinson's disease. These findings suggest that compounds like 2-(2,3-dihydro-1,4-benzodioxin-2-yl)propanenitrile could be further explored for their neuroprotective properties.
The pharmacokinetic properties of 2-(2,3-dihydro-1,4-benzodioxin-2-yl)propanenitrile are also an important area of investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for its development as a therapeutic agent. Preliminary studies have indicated that benzodioxins can exhibit favorable ADME profiles, which is essential for ensuring their efficacy and safety in clinical settings.
Clinical trials are another critical aspect of evaluating the therapeutic potential of benzodioxins. While specific clinical data on 2-(2,3-dihydro-1,4-benzodioxin-2-yl)propanenitrile may be limited at present, ongoing preclinical studies are providing valuable insights into its safety and efficacy. For example, a phase I clinical trial conducted by a leading pharmaceutical company is currently assessing the safety and tolerability of a related benzodioxin derivative in patients with chronic inflammatory conditions.
The synthesis of 2-(2,3-dihydro-1,4-benzodioxin-2-yl)propanenitrile has been optimized using modern synthetic techniques to ensure high yields and purity. Various synthetic routes have been explored to produce this compound efficiently. One common approach involves the reaction of 1,4-benzodioxane with acrylonitrile followed by reduction to form the desired product. The choice of synthetic method can significantly impact the overall yield and purity of the final compound.
In conclusion, 2-(2,3-dihydro-1,4-benzodioxin-2-yl)propanenitrile (CAS No. 2229222-75-5) represents a promising compound with potential applications in various therapeutic areas. Its unique chemical structure and favorable biological activities make it an attractive candidate for further research and development. As more studies are conducted to elucidate its mechanisms of action and optimize its pharmacological properties, it is likely that this compound will play an increasingly important role in the advancement of medicinal chemistry and pharmaceutical science.
2229222-75-5 (2-(2,3-dihydro-1,4-benzodioxin-2-yl)propanenitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)